Cas no 110015-64-0 (2-Anthraceneoctanoicacid)
2-Anthraceneoctanoicacid structure
Product Name:2-Anthraceneoctanoicacid
CAS No:110015-64-0
MF:C22H24O2
MW:320.424766540527
CID:142827
PubChem ID:130620
Update Time:2025-04-19
2-Anthraceneoctanoicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthraceneoctanoicacid
- 8-(2-anthryl)octanoic acid
- 8-anthracen-2-yloctanoic acid
- AC1L2XPP
- ACMC-20mcta
- AG-D-27151
- CTK0H5365
- 2-Anthraceneoctanoic acid
- 8-(2-anthryl)-octanoic acid
- DTXSID50149115
- 110015-64-0
-
- Inchi: 1S/C22H24O2/c23-22(24)11-5-3-1-2-4-8-17-12-13-20-15-18-9-6-7-10-19(18)16-21(20)14-17/h6-7,9-10,12-16H,1-5,8,11H2,(H,23,24)
- InChI Key: IGLDEZZNODCUMC-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCC1C=CC2C=C3C=CC=CC3=CC=2C=1)=O
Computed Properties
- Exact Mass: 320.17772
- Monoisotopic Mass: 320.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 541.5°Cat760mmHg
- Flash Point: 437.9°C
- Refractive Index: 1.628
- PSA: 37.3
- LogP: 5.96070
2-Anthraceneoctanoicacid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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